Cas no 1892642-35-1 (4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid)

• Product Name: 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid
• CAS No: 1892642-35-1
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6317583
• PubChem ID: 115029407
• Update Time: 2025-06-28

4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid
• EN300-1949701
• 1892642-35-1

• Inchi： 1S/C10H10F2O3/c11-10(12)7(5-9(14)15)6-3-1-2-4-8(6)13/h1-4,7,10,13H,5H2,(H,14,15)
• InChI Key： GNCJOBDGWYEHND-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC=CC=1O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid

Recent Advances in the Study of 4,4-Difluoro-3-(2-hydroxyphenyl)butanoic Acid (CAS: 1892642-35-1)

4,4-Difluoro-3-(2-hydroxyphenyl)butanoic acid (CAS: 1892642-35-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This fluorinated derivative of butanoic acid exhibits unique physicochemical properties due to the presence of fluorine atoms, which enhance its metabolic stability and bioavailability. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid in modulating inflammatory pathways. The researchers demonstrated that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The fluorine atoms were found to enhance the binding affinity of the compound to the active site of COX-2, thereby improving its inhibitory activity. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

In another study, researchers from the University of Cambridge explored the anticancer properties of 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid. Using in vitro assays, they observed that the compound induced apoptosis in several cancer cell lines, including breast and colon cancer. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. The study also highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a critical advantage for potential therapeutic applications.

The synthesis and optimization of 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid have also been a focus of recent research. A team from MIT developed a novel synthetic route that improved the yield and purity of the compound. Their approach involved a palladium-catalyzed coupling reaction, which was both efficient and scalable. This advancement is expected to facilitate further preclinical and clinical studies of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique properties and versatile applications make it a valuable candidate for continued research in the fields of drug discovery and chemical biology.

In conclusion, 4,4-difluoro-3-(2-hydroxyphenyl)butanoic acid (CAS: 1892642-35-1) represents a promising scaffold for the development of new therapeutic agents. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthesis, underscore its potential in medicinal chemistry. Further research is warranted to fully elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.